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Compound of Interest

Compound Name: C16H12IN3O

Cat. No.: B3477320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
The compound with the molecular formula C₁₆H₁₂IN₃O represents a specialized class of

organic molecules, likely a complex heterocyclic system, given the presence of nitrogen and a

significant carbon-hydrogen framework. The inclusion of iodine suggests that this compound

may be a synthetic intermediate or a final product in a drug discovery pipeline, potentially with

unique biological or imaging properties. As is often the case with novel research compounds, a

comprehensive and publicly available Safety Data Sheet (SDS) may not exist. Therefore, this

document serves as a detailed guide to the safe handling, storage, and disposal of

C₁₆H₁₂IN₃O, based on an assessment of its constituent chemical features and established

principles of laboratory safety for handling compounds with unknown toxicological profiles.

Hazard Identification and Risk Assessment: A
Structural Perspective
The molecular formula C₁₆H₁₂IN₃O suggests the presence of several key structural motifs that

inform a preliminary risk assessment. The high carbon-to-hydrogen ratio points towards a
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largely aromatic structure, which can have implications for both reactivity and biological activity.

The presence of a triazole or similar nitrogen-rich heterocyclic core is a strong possibility.

Nitrogen Heterocycles: Triazolopyridine and related structures are known to be

pharmacologically active.[1][2] While this is often the desired property in drug development, it

also means they can interact with biological systems in unintended ways.

Iodinated Aromatic Systems: The presence of an iodine atom on an aromatic ring can

influence the compound's metabolic stability and may contribute to its toxicological profile.

Some iodinated organic compounds can exhibit thyroid-related effects or other specific organ

toxicities.

Unknown Toxicological Profile: As a novel research chemical, the toxicological properties of

C₁₆H₁₂IN₃O have likely not been fully investigated.[3] Therefore, it must be treated as a

potentially hazardous substance. This includes the potential for it to be an irritant, sensitizer,

or to have other systemic effects.

Assumed Hazard Classification:

Hazard Class Justification

Acute Toxicity (Oral, Dermal, Inhalation)

Assumed to be harmful if swallowed, in contact

with skin, or if inhaled, due to the lack of

toxicological data.

Skin Corrosion/Irritation
Potential for skin irritation based on the

reactivity of similar heterocyclic compounds.[4]

Serious Eye Damage/Eye Irritation Assumed to be an eye irritant.[4]

Specific Target Organ Toxicity Potential for unknown systemic effects.

Engineering Controls and Personal Protective
Equipment (PPE)
Given the unknown nature of C₁₆H₁₂IN₃O, a conservative approach to exposure control is

mandatory.
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Primary Engineering Control: The Chemical Fume Hood
All manipulations of C₁₆H₁₂IN₃O, including weighing, dissolving, and transferring, must be

conducted in a certified chemical fume hood.[3] This is the primary barrier to prevent inhalation

of any dust or vapors.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for preventing dermal, ocular, and respiratory

exposure.

PPE Component Specification Rationale

Gloves
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact.

Gloves should be inspected

before use and changed

frequently.[3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect the eyes from

splashes or airborne particles.

[3]

Lab Coat Flame-resistant lab coat
To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary for certain

operations, such as cleaning

up large spills.

To prevent inhalation of high

concentrations of airborne

particles.

Safe Handling and Storage Protocols
Adherence to strict protocols during handling and storage is essential for minimizing risk.

Handling
Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe dust or vapor.[3] Avoid contact

with eyes, skin, and clothing.[4]
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Use in a Well-Ventilated Area: All work should be performed in a chemical fume hood.[3][4]

Grounding and Bonding: For operations that could generate static electricity, ensure proper

grounding and bonding of equipment to prevent ignition of flammable vapors.[5]

Hygiene Practices: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in

the laboratory.[7]

Storage
Container: Keep the container tightly closed.[4]

Location: Store in a cool, dry, and well-ventilated place.[3]

Incompatibilities: Store away from strong oxidizing agents.

Spill and Emergency Procedures
Prompt and appropriate action is critical in the event of a spill or exposure.

Spills
Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Absorb: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.[6]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Personal Protective Equipment: Wear appropriate PPE during cleanup.[3]

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[3]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Workflow for Safe Handling of C₁₆H₁₂IN₃O
The following diagram illustrates the key stages and safety considerations for working with

C₁₆H₁₂IN₃O.

Preparation Handling (in Fume Hood) Cleanup & Disposal

Review SDS/Safety Info Perform Risk Assessment Don Appropriate PPE Weigh CompoundProceed to Handling Dissolve/React Transfer Solution Decontaminate GlasswareProceed to Cleanup Dispose of Waste Remove PPE

Click to download full resolution via product page

Caption: Safe handling workflow for C₁₆H₁₂IN₃O.

Waste Disposal
All waste containing C₁₆H₁₂IN₃O must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.[5] Do not dispose of it down the drain.

Conclusion
The safe handling of novel research chemicals like C₁₆H₁₂IN₃O is paramount in a research and

development setting. By understanding the potential hazards based on its chemical structure,

implementing robust engineering controls and PPE, and adhering to strict handling and

emergency protocols, researchers can minimize their risk of exposure. Always treat compounds

with unknown toxicological profiles with the highest level of caution.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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